Cas no 1489686-99-8 (2-(4-propylcyclohexyl)aminopropane-1,3-diol)

2-(4-Propylcyclohexyl)aminopropane-1,3-diol is a chiral amino alcohol derivative characterized by a cyclohexyl ring substituted with a propyl group at the 4-position. The compound features a 1,3-diol backbone linked to an amine group, which enhances its versatility in asymmetric synthesis and catalysis. Its rigid cyclohexyl scaffold contributes to stereochemical control, making it valuable for applications in enantioselective reactions, such as the synthesis of pharmaceuticals or fine chemicals. The presence of both hydroxyl and amine functional groups allows for further derivatization, enabling its use as a ligand or building block in organic transformations. This compound exhibits potential for improving reaction selectivity and yield in complex synthetic pathways.
2-(4-propylcyclohexyl)aminopropane-1,3-diol structure
1489686-99-8 structure
Product Name:2-(4-propylcyclohexyl)aminopropane-1,3-diol
CAS No:1489686-99-8
MF:C12H25NO2
MW:215.332403898239
CID:5180504
PubChem ID:65312819
Update Time:2025-07-02

2-(4-propylcyclohexyl)aminopropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 2-[(4-propylcyclohexyl)amino]-
    • 2-((4-Propylcyclohexyl)amino)propane-1,3-diol
    • 2-(4-propylcyclohexyl)aminopropane-1,3-diol
    • Inchi: 1S/C12H25NO2/c1-2-3-10-4-6-11(7-5-10)13-12(8-14)9-15/h10-15H,2-9H2,1H3
    • InChI Key: BXHQKDCWQKYHQQ-UHFFFAOYSA-N
    • SMILES: C(O)C(NC1CCC(CCC)CC1)CO

2-(4-propylcyclohexyl)aminopropane-1,3-diol Pricemore >>

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Additional information on 2-(4-propylcyclohexyl)aminopropane-1,3-diol

Comprehensive Overview of 2-(4-propylcyclohexyl)aminopropane-1,3-diol (CAS No. 1489686-99-8)

2-(4-propylcyclohexyl)aminopropane-1,3-diol (CAS No. 1489686-99-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to as a propylcyclohexyl aminodiol derivative, is characterized by its cyclohexyl ring substituted with a propyl group and an aminopropanediol moiety. Its molecular formula and intricate structure make it a subject of interest for applications in drug development, material science, and biochemical studies.

In recent years, the demand for high-purity aminodiol compounds like 2-(4-propylcyclohexyl)aminopropane-1,3-diol has surged, driven by advancements in targeted drug delivery systems and biocompatible materials. Researchers are particularly intrigued by its potential role in synthesizing chiral intermediates, which are critical for producing enantiomerically pure pharmaceuticals. The compound’s stereochemical properties also make it a valuable candidate for studying enzyme-substrate interactions and molecular recognition processes.

One of the most frequently asked questions about CAS No. 1489686-99-8 revolves around its synthesis and purification methods. Industry experts emphasize the importance of optimized reaction conditions to achieve high yields and minimal byproducts. Techniques such as column chromatography and recrystallization are commonly employed to isolate the compound in its purest form. Additionally, the use of green chemistry principles in its synthesis aligns with the growing trend toward sustainable and eco-friendly manufacturing processes.

The versatility of 2-(4-propylcyclohexyl)aminopropane-1,3-diol extends to its potential applications in cosmetic formulations and personal care products. Its amphiphilic nature allows it to act as a mild surfactant or emulsifying agent, making it suitable for use in skincare products that require gentle yet effective ingredients. This aligns with the rising consumer demand for clean-label and non-irritating additives in cosmetics.

From a regulatory perspective, CAS No. 1489686-99-8 is not classified as a hazardous substance, which simplifies its handling and transportation. However, researchers and manufacturers are advised to adhere to Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP) to ensure safety and consistency. The compound’s stability under ambient conditions further enhances its practicality for industrial use.

In the context of drug discovery, 2-(4-propylcyclohexyl)aminopropane-1,3-diol has shown promise as a scaffold for novel therapeutics. Its ability to mimic natural substrates makes it a valuable tool for designing inhibitors or modulators of biological pathways. Recent studies have explored its potential in addressing neurodegenerative diseases and metabolic disorders, topics that are currently trending in medical research.

For those seeking custom synthesis or bulk quantities of CAS No. 1489686-99-8, it is essential to collaborate with reputable suppliers who can provide certificates of analysis (CoA) and detailed technical data sheets. The compound’s purity and consistency are critical factors for ensuring reproducible results in research and development.

In summary, 2-(4-propylcyclohexyl)aminopropane-1,3-diol (CAS No. 1489686-99-8) represents a multifaceted compound with broad applicability across multiple industries. Its structural uniqueness, combined with its functional versatility, positions it as a key player in the future of innovative chemical solutions. As research continues to uncover new uses for this compound, its relevance in both academic and industrial settings is expected to grow exponentially.

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